Cas no 1955554-47-8 (2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one hydrochloride)

• Product Name: 2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one hydrochloride
• CAS No: 1955554-47-8
• MF: C₅H₇ClN₂OS
• MW: 178.639878511429
• MDL: MFCD29762893
• CID: 5247551
• PubChem ID: 122360062
• Update Time: 2025-10-11

2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2-(methylthio)-, hydrochloride (1:1)
• 2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one hydrochloride

• MDL： MFCD29762893
• Inchi： 1S/C5H6N2OS.ClH/c1-9-5-6-3-2-4(8)7-5;/h2-3H,1H3,(H,6,7,8);1H
• InChI Key： CZXLVUBFRBZIOJ-UHFFFAOYSA-N
• SMILES： S(C1=NC=CC(=O)N1)C.Cl

Additional information on 2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one hydrochloride

Introduction to 2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one hydrochloride (CAS No. 1955554-47-8)

2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one hydrochloride, identified by its CAS number 1955554-47-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the dihydropyrimidine class, a heterocyclic structure that has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of a methylsulfanyl group at the 2-position and the hydrochloride salt form contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The dihydropyrimidine scaffold is well-documented for its role in drug discovery, particularly in the development of antiviral, anticancer, and antimicrobial agents. The structural flexibility of this core allows for modifications that can fine-tune pharmacokinetic and pharmacodynamic profiles, enhancing drug efficacy and reducing side effects. Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of dihydropyrimidines as pharmacophores, enabling rational design of novel therapeutic entities.

In recent years, 2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one hydrochloride has been explored in various synthetic pathways, demonstrating its utility as a building block for more complex molecules. Its reactivity at the methylsulfanyl position allows for further functionalization through nucleophilic substitution or metal-catalyzed cross-coupling reactions, providing chemists with a robust toolkit for constructing target scaffolds. This adaptability has made it a subject of interest in both academic research and industrial drug development pipelines.

One notable application of this compound is in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. Dihydropyrimidines have been shown to interact with ATP-binding pockets of kinases, disrupting aberrant signaling pathways that drive tumor growth. The hydrochloride form enhances solubility and stability, facilitating its use in formulation development and clinical trials. Studies have highlighted its potential as a lead compound or analog in preclinical models, demonstrating promising activity against resistant strains of pathogens.

The pharmaceutical industry has leveraged the structural features of 2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one hydrochloride to develop novel antibiotics and antiviral agents. The methylsulfanyl group imparts lipophilicity while maintaining metabolic stability, a balance that is often sought after in drug candidates. Additionally, the pyrimidine ring’s ability to form hydrogen bonds with biological targets enhances binding affinity. These attributes have positioned this compound as a key intermediate in libraries designed for high-throughput screening (HTS), accelerating the identification of new therapeutic leads.

From a synthetic chemistry perspective, 2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one hydrochloride exemplifies the elegance of heterocyclic chemistry. Its synthesis typically involves condensation reactions between urea derivatives and β-ketoesters or β-ketoamides under controlled conditions. The introduction of the methylsulfanyl group can be achieved through thiolation reactions or metal-catalyzed additions, showcasing the compound’s versatility in synthetic methodologies. Advances in green chemistry have also prompted investigations into more sustainable routes for its production, minimizing waste and energy consumption.

The biological activity of this compound has been further explored through structure-activity relationship (SAR) studies. Modifications at various positions on the dihydropyrimidine ring can significantly alter potency and selectivity profiles. For instance, electron-withdrawing groups at the 4-position can enhance binding interactions with biological targets while reducing off-target effects. Such insights are crucial for optimizing lead compounds into viable drugs that meet stringent regulatory requirements.

Recent publications have demonstrated the use of 2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one hydrochloride in combinatorial chemistry approaches, where libraries of related compounds are generated to explore multiple pharmacological pathways simultaneously. This strategy has proven effective in identifying synergistic drug combinations that could overcome resistance mechanisms observed in chronic diseases such as malaria or tuberculosis. The compound’s compatibility with automated synthesis platforms makes it an ideal candidate for large-scale library production.

The future prospects for 2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one hydrochloride are promising, given its broad applicability across multiple therapeutic areas. As computational methods improve, virtual screening techniques will continue to refine hit identification processes using this scaffold. Additionally, biocatalytic approaches may offer greener alternatives for its synthesis by leveraging enzymatic transformations over traditional chemical methods.

In conclusion,2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one hydrochloride (CAS No. 1955554-47-8) stands as a testament to the importance of heterocyclic compounds in modern medicine. Its structural features enable diverse applications from antiviral agents to kinase inhibitors, while its synthetic accessibility ensures continued exploration by medicinal chemists worldwide. As research progresses，this compound will likely remain at forefront，contributing novel therapeutics that address unmet medical needs.